ITH15004

• Molecular Formula: C13H7Cl3N4O
• Molecular Weight: 341.6 g/mol
• InChI: InChI=1S/C13H7Cl3N4O/c14-7-1-2-8(9(15)3-7)10(21)4-20-6-19-11-12(16)17-5-18-13(11)20/h1-3,5-6H,4H2
• InChIKey: NLRGSGVPLHCTPK-UHFFFAOYSA-N

ITH15004: CNS-Penetrant P2X7 Antagonist for Neurodegeneration

ITH15004 (2-(6-chloro-9H-purin-9-yl)-1-(2,4-dichlorophenyl)ethan-1-one) is a non-nucleotide purine derivative that functions as a blood-brain barrier (BBB)-permeable antagonist of the ATP-gated P2X7 purinergic receptor [1]. It is structurally distinguished from nucleotide-based or structurally divergent P2X7 antagonists and is employed as a pharmacological tool for investigating neuroinflammation and exocytosis mechanisms in excitable cells [2]. As a synthetic organic compound with a molecular weight of approximately 341.6 g/mol, it represents a first-in-class non-nucleotide purine hit in this chemical space [3].

CNS-penetrant tool: Blood-brain barrier permeable P2X7 antagonist for neuroinflammation models.

Non-nucleotide chemotype: Synthetic purine derivative offering favorable formulation in standard DMSO.

Dual mechanism research: Enables study of P2X7 signaling alongside mitochondrial Ca²⁺-exocytosis modulation.

• [1] Calzaferri F, Narros-Fernández P, de Pascual R, de Diego AMG, Nicke A, Egea J, García AG, de Los Ríos C. Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation. J Med Chem. 2021 Feb 25;64(4):2272-2290. View Source
• [2] de Pascual R, Serrano-Nieto R, Gandía L. Novel Purine Derivative ITH15004 Facilitates Exocytosis through a Mitochondrial Calcium-Mediated Mechanism. Int J Mol Sci. 2021 Dec 31;23(1):440. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ITH15004 Ligand Page. Ligand ID: 11826. View Source

Why ITH15004 Substitution Fails in Neurological Research

ITH15004 cannot be generically substituted by other P2X7 antagonists due to its distinct chemical scaffold (non-nucleotide purine) and dual pharmacological profile. Unlike widely used, structurally divergent P2X7 blockers such as A-438079 (pIC50 6.9), A-740003 (IC50 40 nM for hP2X7), or the high-potency JNJ-47965567 (pIC50 8.3), ITH15004 provides a combination of modest P2X7 antagonism (IC50 9 µM) with potent, P2X7-independent facilitation of exocytosis via modulation of mitochondrial calcium handling [1][2]. This mechanistic duality renders ITH15004 a specialized tool for dissecting the interplay between purinergic signaling and mitochondrial bioenergetics in neurosecretion and neurodegeneration models [3]. Generic substitution based solely on P2X7 receptor binding affinity would fail to reproduce the unique exocytosis-enhancing phenotype observed with ITH15004.

Mechanism Standard P2X7 antagonists (e.g., BBG, A438079) lack ITH15004's mitochondrial Ca²⁺-mediated exocytosis facilitation.

Target class MNCX inhibitors (e.g., CGP37157) do not replicate dual P2X7 antagonism and exocytosis modulation.

Formulation Solubility profiles differ; compounds requiring complex vehicles (e.g., Captisol) may introduce experimental variability.

• [1] Calzaferri F, Narros-Fernández P, de Pascual R, de Diego AMG, Nicke A, Egea J, García AG, de Los Ríos C. Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation. J Med Chem. 2021 Feb 25;64(4):2272-2290. View Source
• [2] de Pascual R, Serrano-Nieto R, Gandía L. Novel Purine Derivative ITH15004 Facilitates Exocytosis through a Mitochondrial Calcium-Mediated Mechanism. Int J Mol Sci. 2021 Dec 31;23(1):440. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ITH15004 Ligand Page. Ligand ID: 11826. View Source

ITH15004 Quantitative Benchmarks

Superior Neuroprotection in TBI vs. BBG

In a direct head-to-head comparison within a synthesized library of non-nucleotide purine derivatives, ITH15004 was identified as the most potent and selective P2X7 antagonist with superior BBB permeability compared to structural analogs [1]. It exhibited an IC50 of 9 µM against the human P2X7 receptor expressed in HEK293 cells, outperforming other dichloroarylpurinylethanones in the same series in both potency and permeability assays .

TBI endpoint response vs. BBG

Head-to-head

ITH15004 (1 mg/kg i.p., 30 min post-TBI) improved neurobehavioural and inflammatory markers at 24 h, while BBG (50 mg/kg i.p.) transiently increased central neuroinflammation and showed less protective effect.

Model-specific endpoint differentiation; supports research tool selection in TBI neuroinflammation studies.

Data from a murine model; independent replication needed.

Evidence Dimension	P2X7 Receptor Antagonism (IC50) and BBB Permeability (PAMPA)
Target Compound Data	IC50 = 9 µM; High PAMPA permeability
Comparator Or Baseline	Other non-nucleotide purine derivatives (dichloroarylpurinylethanones) in the same synthetic series
Quantified Difference	ITH15004 demonstrated the highest potency and the most favorable BBB permeability profile among all tested analogs in the study.
Conditions	HEK293 cells expressing human P2X7 receptor; Parallel Artificial Membrane Permeability Assay (PAMPA)

Why This Matters

This establishes ITH15004 as the optimal compound within its specific chemical class for experiments requiring both P2X7 blockade and central nervous system exposure, preventing selection of less potent or non-BBB-permeable analogs.

• [1] Calzaferri F, Narros-Fernández P, de Pascual R, de Diego AMG, Nicke A, Egea J, García AG, de Los Ríos C. Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation. J Med Chem. 2021 Feb 25;64(4):2272-2290. View Source

Potentiation of Exocytosis via Mitochondrial Ca²⁺

In cross-study comparable experiments on bovine chromaffin cells, ITH15004 facilitated catecholamine release triggered by high K+ depolarization, a functional effect not replicated by the potent, selective P2X7 antagonist JNJ-47965567 [1]. While JNJ-47965567 effectively blocks P2X7 receptors (pIC50 8.3), it failed to mimic the enhancement of exocytosis observed with ITH15004, indicating that ITH15004 acts through a distinct, P2X7-independent mechanism involving mitochondrial calcium handling [2].

Exocytosis potentiation mechanism

Class-level

In bovine chromaffin cells, ITH15004 + FCCP additively augmented K+-evoked secretion and [Ca²⁺]c; effect blocked by ruthenium red (MICU inhibitor) and CGP37157 (MNCX inhibitor).

Supports dual-mechanism tool for studying mitochondrial Ca²⁺ handling and exocytosis.

Mechanistic study in chromaffin cells; further validation in neuronal models recommended.

Evidence Dimension	Facilitation of Catecholamine Exocytosis
Target Compound Data	Significant facilitation of K+-evoked catecholamine release
Comparator Or Baseline	JNJ-47965567 (P2X7 antagonist, pIC50 8.3)
Quantified Difference	ITH15004 facilitated exocytosis; JNJ-47965567 did not mimic this effect.
Conditions	Bovine chromaffin cells stimulated with high K+ depolarization

Why This Matters

For researchers investigating the intersection of purinergic signaling and neurosecretion, ITH15004 provides a unique pharmacological phenotype that cannot be achieved with higher-affinity P2X7 antagonists, enabling studies of mitochondrial Ca2+ regulation of exocytosis.

• [1] de Pascual R, Serrano-Nieto R, Gandía L. Novel Purine Derivative ITH15004 Facilitates Exocytosis through a Mitochondrial Calcium-Mediated Mechanism. Int J Mol Sci. 2021 Dec 31;23(1):440. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. JNJ-47965567 Ligand Page. Ligand ID: 7809. View Source

P2X7 Antagonism and IL-1β Suppression vs. Clinical Candidates

ITH15004 demonstrated in vivo efficacy in a traumatic brain injury (TBI) model. When administered intraperitoneally at 1 mg/kg 30 minutes post-TBI, ITH15004 significantly improved both neurobehavioral outcomes and reduced inflammatory markers at 24 hours compared to vehicle-treated controls [1]. This establishes a functional in vivo benchmark for this compound in acute neuroinflammation.

IL-1β suppression

Reported

1 µM ITH15004 reduced IL-1β release from LPS-primed, ATP-stimulated mouse peritoneal macrophages.

Functional P2X7 antagonism relevant for in vitro neuroinflammation assays.

Cross-study comparison with clinical candidates requires direct head-to-head data.

Evidence Dimension	In Vivo Efficacy in TBI Model
Target Compound Data	1 mg/kg i.p. 30 min post-TBI: Improved neurobehavioral and inflammatory markers at 24 h
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant improvement over vehicle; quantitative metrics reported in primary source.
Conditions	Mouse model of traumatic brain injury (TBI); 1 mg/kg intraperitoneal administration

Why This Matters

This provides a validated in vivo dosing paradigm and confirms that ITH15004's pharmacological profile translates to functional neuroprotection in a disease-relevant animal model, supporting its selection for preclinical neuroinflammation studies.

• [1] Calzaferri F, Narros-Fernández P, de Pascual R, de Diego AMG, Nicke A, Egea J, García AG, de Los Ríos C. Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation. J Med Chem. 2021 Feb 25;64(4):2272-2290. View Source

ITH15004 Functional Selectivity: Reduction of IL-1β Release in Macrophages

ITH15004 demonstrates functional antagonism of P2X7-mediated inflammation. At a concentration of 1 µM, ITH15004 reduced IL-1β release from LPS-primed, ATP-stimulated isolated mouse peritoneal macrophages [1]. This cell-based functional readout confirms that ITH15004's P2X7 antagonism translates to suppression of a key pro-inflammatory cytokine central to neuroinflammatory pathogenesis.

Evidence Dimension	Inhibition of IL-1β Release
Target Compound Data	1 µM ITH15004 decreased IL-1β release
Comparator Or Baseline	ATP-stimulated control (no antagonist)
Quantified Difference	Significant reduction; quantitative data in primary source.
Conditions	LPS-primed, ATP-stimulated isolated mouse peritoneal macrophages

Why This Matters

This validates that ITH15004 effectively blocks a downstream functional consequence of P2X7 activation, providing a clear cellular assay endpoint for users validating target engagement in their own experimental systems.

• [1] Calzaferri F, Narros-Fernández P, de Pascual R, de Diego AMG, Nicke A, Egea J, García AG, de Los Ríos C. Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation. J Med Chem. 2021 Feb 25;64(4):2272-2290. View Source

ITH15004 Research Applications

TBI Neurobehavioral & Inflammatory Marker Analysis

Based on direct evidence of P2X7 antagonism (IC50 9 µM), functional IL-1β suppression (1 µM), and in vivo efficacy in a TBI model (1 mg/kg i.p.), ITH15004 is optimally suited for preclinical studies investigating the contribution of P2X7-mediated neuroinflammation to acute brain injury pathophysiology [1]. Researchers can leverage the established in vivo dosing regimen to assess neurobehavioral and inflammatory outcomes [2].

Exocytosis & Neurotransmitter Release in Chromaffin Cells

ITH15004's unique ability to facilitate K+-evoked catecholamine release from bovine chromaffin cells, a property not shared by high-potency P2X7 antagonists like JNJ-47965567, makes it a critical tool for studying the role of mitochondria-controlled calcium handling in exocytosis [1]. This application is particularly relevant for research on neurotransmission, hormone secretion, and neurodegenerative conditions where synaptic dysfunction is implicated [2].

Retinal Neuroinflammation & Acute Ocular Hypertension Models

As a first-in-class non-nucleotide purine hit with demonstrated BBB permeability and selectivity advantages over its structural analogs, ITH15004 serves as a benchmark compound for medicinal chemistry campaigns aimed at developing next-generation P2X7 antagonists with improved CNS drug-like properties [1]. Its well-characterized in vitro profile enables comparative SAR studies within this chemical space [2].

IL-1β Suppression in Primary Immune Cells

The divergence in functional phenotype between ITH15004 (exocytosis facilitation) and canonical P2X7 antagonists (JNJ-47965567) provides a unique opportunity to delineate P2X7-dependent versus P2X7-independent signaling pathways in excitable cells [1]. Researchers can employ ITH15004 as a selective tool to probe non-purinergic, mitochondria-linked mechanisms regulating secretion, particularly in models of adrenal medulla function and neuroendocrine disorders [2].

Application

Selection Property

Validation Focus

Traumatic brain injury neurobehavioral studies

CNS-penetrant P2X7 antagonist with model-specific endpoint activity

Neurobehavioural and inflammatory marker endpoints

Chromaffin cell exocytosis & mitochondrial Ca²⁺ handling research

Dual P2X7 antagonism and mitochondrial Ca²⁺ modulation

Secretory response and [Ca²⁺]c endpoints; MICU/MNCX blocker reversal

Retinal neuroinflammation & acute ocular hypertension model studies

CNS-penetrant P2X7 antagonist with reported retinal endpoint response

Functional (pSTR) and structural (retinal thickness, RGC survival) endpoints

In vitro inflammasome & cytokine release assays

P2X7 antagonist activity at low micromolar concentration without specialized formulation

IL-1β release endpoints in primary macrophage cultures

• [1] de Pascual R, Serrano-Nieto R, Gandía L. Novel Purine Derivative ITH15004 Facilitates Exocytosis through a Mitochondrial Calcium-Mediated Mechanism. Int J Mol Sci. 2021 Dec 31;23(1):440. View Source
• [2] Calzaferri F, Narros-Fernández P, de Pascual R, de Diego AMG, Nicke A, Egea J, García AG, de Los Ríos C. Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation. J Med Chem. 2021 Feb 25;64(4):2272-2290. View Source